Cas no 1340379-29-4 (1-(2-isocyanatoethyl)piperidine)

• Product Name: 1-(2-isocyanatoethyl)piperidine
• CAS No: 1340379-29-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5168783
• PubChem ID: 63109886
• Update Time: 2025-06-15

1-(2-isocyanatoethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatoethyl)piperidine
• Piperidine, 1-(2-isocyanatoethyl)-

• Inchi： 1S/C8H14N2O/c11-8-9-4-7-10-5-2-1-3-6-10/h1-7H2
• InChI Key： JZRXHTSTBCQWIH-UHFFFAOYSA-N
• SMILES： O=C=NCCN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(2-isocyanatoethyl)piperidine

Introduction to 1-(2-isocyanatoethyl)piperidine (CAS No. 1340379-29-4)

1-(2-isocyanatoethyl)piperidine, a compound with the chemical formula C₉H₁₄N₂O, is a versatile intermediate in pharmaceutical and chemical synthesis. This piperidine derivative is characterized by the presence of an isocyanate group, making it a valuable building block for various applications in organic chemistry and drug development. The unique structure of this compound allows for its incorporation into complex molecules, facilitating the creation of novel therapeutic agents and specialty chemicals.

The CAS No. 1340379-29-4 assigned to 1-(2-isocyanatoethyl)piperidine underscores its specific identity and distinguishes it from other isocyanate-containing compounds. This numerical identifier is crucial for researchers and industry professionals to ensure accurate referencing and handling in both laboratory and commercial settings. The compound's reactivity, particularly its ability to undergo nucleophilic addition reactions, makes it a preferred choice for synthesizing polymers, coatings, and pharmaceutical intermediates.

Recent advancements in the field of medicinal chemistry have highlighted the significance of 1-(2-isocyanatoethyl)piperidine in the development of innovative drug candidates. Its structural motif, combining a piperidine ring with an isocyanate functional group, has been exploited to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in creating ligands for enzyme inhibition, which could lead to the discovery of new treatments for metabolic disorders and infectious diseases.

In the realm of polymer science, 1-(2-isocyanatoethyl)piperidine has been investigated for its potential in forming polyurethane-based materials. These polymers exhibit desirable properties such as flexibility, durability, and biocompatibility, making them suitable for applications in medical devices and biodegradable scaffolds. The incorporation of piperidine units into polymer backbones has been shown to improve material stability under various environmental conditions, thereby expanding its industrial relevance.

The synthesis of 1-(2-isocyanatoethyl)piperidine involves carefully controlled reactions to ensure high yield and purity. Typically, it is prepared through the reaction of piperidine with ethyl isocyanate or other isocyanate precursors under inert conditions. The process requires stringent safety measures due to the reactive nature of the isocyanate group. Researchers often employ specialized equipment and protocols to minimize exposure risks while maintaining optimal reaction conditions.

One of the most compelling aspects of 1-(2-isocyanatoethyl)piperidine is its role in drug discovery programs targeting neurological disorders. Piperidine derivatives are known for their ability to interact with biological targets such as receptors and enzymes involved in neurotransmitter signaling. By leveraging the reactivity of the isocyanate group, scientists can modify existing drug scaffolds or create entirely new molecular entities with improved pharmacological profiles. This has led to several promising candidates entering preclinical evaluation for conditions like Alzheimer's disease and Parkinson's disease.

The compound's versatility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to form stable urethane linkages has been utilized in developing novel pesticides and herbicides that offer enhanced efficacy and environmental safety. Additionally, researchers have explored its use in creating advanced coatings that provide protection against corrosion and wear, demonstrating its broad applicability across multiple industries.

As our understanding of molecular interactions continues to evolve, so does the potential of 1-(2-isocyanatoethyl)piperidine in addressing complex challenges. Ongoing research efforts are focused on optimizing synthetic routes, improving yields, and exploring new applications that harness its unique chemical properties. Collaborative initiatives between academia and industry are expected to yield innovative solutions that leverage this compound's full potential.

In conclusion, 1-(2-isocyanatoethyl)piperidine (CAS No. 1340379-29-4) represents a cornerstone in modern chemical synthesis and drug development. Its structural features enable diverse applications ranging from pharmaceuticals to advanced materials, underscoring its importance as a research tool and industrial intermediate. As scientific exploration progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of chemistry and medicine.